Cas no 1219957-14-8 (2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol)

• Product Name: 2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol
• CAS No: 1219957-14-8
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 1079105
• PubChem ID: 53408978
• Update Time: 2025-04-20

2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol
• 2-[4-(3-amino-4-methylsulfonylphenyl)piperazin-1-yl]ethanol
• 2-[4-(3-amino-4-methanesulfonylphenyl)piperazin-1-yl]ethan-1-ol
• 1219957-14-8
• AKOS015854603

• MDL： MFCD13562254
• Inchi： 1S/C13H21N3O3S/c1-20(18,19)13-3-2-11(10-12(13)14)16-6-4-15(5-7-16)8-9-17/h2-3,10,17H,4-9,14H2,1H3
• InChI Key： UIEQEQXIMNNPIC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1N)N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.2Ų